Cas no 275826-46-5 ((S)-3-Amino-3-(1-naphthyl)-propionic Acid)

(S)-3-Amino-3-(1-naphthyl)-propionic Acid structure
275826-46-5 structure
Product Name:(S)-3-Amino-3-(1-naphthyl)-propionic Acid
CAS No:275826-46-5
MF:C13H13NO2
MW:215.24782
MDL:MFCD04113670
CID:248125
PubChem ID:2761791
Update Time:2024-10-30

(S)-3-Amino-3-(1-naphthyl)-propionic Acid Chemical and Physical Properties

Names and Identifiers

    • (S)-3-Amino-3-(naphthalen-1-yl)propanoic acid
    • (S)-3-Amino-3-(1-naphthyl)-propionic aci
    • (S)-3-AMINO-3-(1-NAPHTHYL)-PROPIONIC ACID
    • (S)- 3-Amino-3-(1-naphthylphenyl)-propionic acid
    • AC1MC5R7
    • CTK4F9925
    • MolPort-003-794-406
    • PubChem24013
    • N12453
    • MFCD04113670
    • CS-0179082
    • PS-12504
    • (3S)-3-amino-3-naphthalen-1-ylpropanoic acid
    • DTXSID70375919
    • (S)-3-AMINO-3-(1-NAPHTHYL)-PROPIONICACID
    • (3S)-3-AMINO-3-(NAPHTHALEN-1-YL)PROPANOIC ACID
    • 1-Naphthalenepropanoic acid, beta-amino-, (betaS)-
    • AKOS010393433
    • 275826-46-5
    • (S)-3-Amino-3-(naphthalen-1-yl)propanoicacid
    • SCHEMBL16541031
    • (S)-3-Amino-3-(1-naphthyl)propionic acid
    • EN300-213224
    • AC-22056
    • (S)-3-Amino-3-(1-naphthyl)-propionic Acid
    • MDL: MFCD04113670
    • Inchi: InChI=1S/C13H13NO2/c14-12(8-13(15)16)11-7-3-5-9-4-1-2-6-10(9)11/h1-7,12H,8,14H2,(H,15,16)/t12-/m0/s1
    • InChI Key: BIOQBKBTOAMMDG-LBPRGKRZSA-N
    • SMILES: C1=CC=C2C(=C1)C=CC=C2[C@H](CC(=O)O)N

Computed Properties

  • Exact Mass: 215.09500
  • Monoisotopic Mass: 215.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
  • XLogP3: -0.7

Experimental Properties

  • Density: 1.252
  • Boiling Point: 412.3°Cat760mmHg
  • Flash Point: 203.2°C
  • PSA: 63.32000
  • LogP: 3.01460

(S)-3-Amino-3-(1-naphthyl)-propionic Acid Pricemore >>

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